Cas no 1065607-70-6 (2-Cyano-3-phenoxy-5-(trifluoromethyl)pyridine)

• Product Name: 2-Cyano-3-phenoxy-5-(trifluoromethyl)pyridine
• CAS No: 1065607-70-6
• MF: C₁₃H₇F₃N₂O
• MW: 264.202693223953
• MDL: MFCD25970580
• CID: 4570265
• Update Time: 2025-06-16

2-Cyano-3-phenoxy-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3-phenoxy-5-(trifluoromethyl)pyridine
• 3-Phenoxy-5-trifluoromethyl-pyridine-2-carbonitrile
• 2-Pyridinecarbonitrile, 3-phenoxy-5-(trifluoromethyl)-

• MDL： MFCD25970580
• Inchi： 1S/C13H7F3N2O/c14-13(15,16)9-6-12(11(7-17)18-8-9)19-10-4-2-1-3-5-10/h1-6,8H
• InChI Key： LMVZMYGDKFGEHS-UHFFFAOYSA-N
• SMILES： C1(C#N)=NC=C(C(F)(F)F)C=C1OC1=CC=CC=C1

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 2-Cyano-3-phenoxy-5-(trifluoromethyl)pyridine

Introduction to 2-Cyano-3-phenoxy-5-(trifluoromethyl)pyridine (CAS No. 1065607-70-6)

2-Cyano-3-phenoxy-5-(trifluoromethyl)pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1065607-70-6, is a significant compound in the realm of pharmaceutical chemistry and agrochemical research. This heterocyclic organic molecule features a pyridine core substituted with a cyano group, a phenoxy moiety, and a trifluoromethyl group. Its unique structural attributes make it a valuable intermediate in the synthesis of various biologically active molecules, particularly in the development of novel agrochemicals and pharmaceutical agents.

The structural configuration of 2-Cyano-3-phenoxy-5-(trifluoromethyl)pyridine imparts distinct chemical properties that are highly advantageous for further functionalization. The presence of the cyano group (-CN) enhances its reactivity in nucleophilic addition reactions, while the phenoxy group (-OCH₃) introduces polarity and potential hydrogen bonding capabilities. The trifluoromethyl group (-CF₃), a well-documented pharmacophore, contributes to lipophilicity and metabolic stability, making it a preferred substituent in drug design to improve pharmacokinetic profiles.

In recent years, 2-Cyano-3-phenoxy-5-(trifluoromethyl)pyridine has garnered attention in academic and industrial research due to its role as a key precursor in synthesizing advanced chemical entities. One notable application lies in the development of novel herbicides and pesticides. The compound’s ability to serve as a scaffold for constructing complex molecules has been leveraged to create agents with enhanced efficacy against resistant plant pathogens. This aligns with the growing need for environmentally sustainable agrochemicals that maintain high productivity while minimizing ecological impact.

Moreover, the pharmaceutical industry has explored 2-Cyano-3-phenoxy-5-(trifluoromethyl)pyridine as a building block for therapeutic agents. Its structural motifs are reminiscent of several known bioactive compounds, suggesting potential applications in drug discovery programs targeting neurological disorders, infectious diseases, and inflammatory conditions. Researchers have utilized computational modeling and high-throughput screening techniques to identify derivatives of this compound that exhibit promising pharmacological activities. Such efforts underscore its importance as a versatile intermediate in medicinal chemistry.

The synthesis of 2-Cyano-3-phenoxy-5-(trifluoromethyl)pyridine typically involves multi-step organic reactions, often starting from commercially available pyridine derivatives. Advanced synthetic methodologies, including cross-coupling reactions and fluorination processes, are employed to introduce the desired functional groups with high precision. The optimization of these synthetic routes is crucial for achieving high yields and purity levels, which are essential for industrial-scale production and subsequent applications.

Recent advancements in green chemistry have also influenced the production of 2-Cyano-3-phenoxy-5-(trifluoromethyl)pyridine. Researchers are increasingly adopting solvent-free conditions, catalytic systems, and energy-efficient processes to minimize waste generation and reduce environmental footprint. These innovations not only align with regulatory requirements but also enhance cost-effectiveness by streamlining synthetic pathways. Such developments highlight the compound’s adaptability to evolving sustainable practices within the chemical industry.

The analytical characterization of 2-Cyano-3-phenoxy-5-(trifluoromethyl)pyridine relies on sophisticated instrumental techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods provide detailed insights into its molecular structure and purity, ensuring that it meets stringent quality standards for downstream applications. Accurate analytical data is also critical for regulatory submissions and compliance with international safety guidelines.

Looking ahead, the future prospects of 2-Cyano-3-phenoxy-5-(trifluoromethyl)pyridine appear promising as research continues to uncover new applications and refine synthetic methodologies. Collaborative efforts between academia and industry are expected to drive innovation in this field, leading to the development of next-generation agrochemicals and pharmaceuticals derived from this versatile intermediate. Its continued relevance underscores its importance as a cornerstone molecule in modern chemical research.